4-[(4-phenylpiperazin-1-yl)methyl]-N-pyridin-3-ylbenzamide

• IUPAC Name: 4-[(4-phenylpiperazin-1-yl)methyl]-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C23H24N4O/c28-23(25-21-5-4-12-24-17-21)20-10-8-19(9-11-20)18-26-13-15-27(16-14-26)22-6-2-1-3-7-22/h1-12,17H,13-16,18H2,(H,25,28)
• InChI Key: ZDUBSMCUIBLUMS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)C(=O)NC3=CN=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H24N4O
• Molecular Weight: 372.5 g/mol

Description

4-[(4-phenylpiperazin-1-yl)methyl]-N-pyridin-3-ylbenzamide is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-phenylpiperazin-1-yl)methyl]-N-pyridin-3-ylbenzamide typically involves multiple steps. One common method includes the reaction of 4-phenylpiperazine with a suitable benzoyl chloride derivative under basic conditions to form the intermediate benzamide. This intermediate is then reacted with a pyridine derivative to yield the final product. The reaction conditions often involve the use of organic solvents such as dichloromethane or ethanol and may require catalysts like triethylamine to facilitate the reaction .

Industrial Production Methods

In an industrial setting, the production of this compound may involve more efficient and scalable methods. These could include continuous flow synthesis techniques, which allow for better control over reaction conditions and higher yields. The use of automated reactors and advanced purification methods like chromatography can also enhance the efficiency of industrial production.

Chemical Reactions Analysis

Types of Reactions

4-[(4-phenylpiperazin-1-yl)methyl]-N-pyridin-3-ylbenzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can occur, especially at the piperazine ring, using reagents like alkyl halides.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Alkyl halides, amines.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

4-[(4-phenylpiperazin-1-yl)methyl]-N-pyridin-3-ylbenzamide has several scientific research applications:

Medicinal Chemistry: This compound has been studied for its potential as an acetylcholinesterase inhibitor, which could be useful in the treatment of neurodegenerative diseases like Alzheimer’s.

Biology: It has shown promise in various biological assays, including antimicrobial and anti-inflammatory activities.

Industry: The compound’s unique structure makes it a candidate for use in corrosion inhibitors and other industrial applications.

Mechanism of Action

The mechanism of action of 4-[(4-phenylpiperazin-1-yl)methyl]-N-pyridin-3-ylbenzamide involves its interaction with specific molecular targets. For instance, as an acetylcholinesterase inhibitor, it binds to the active site of the enzyme, preventing the breakdown of acetylcholine and thereby enhancing cholinergic neurotransmission . This action is crucial in improving cognitive functions in neurodegenerative conditions.

Comparison with Similar Compounds

Similar Compounds

2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide: Another acetylcholinesterase inhibitor with a similar piperazine structure.

5-((4-phenylpiperazin-1-yl)methyl)quinolin-8-ol: Used as a corrosion inhibitor with a comparable piperazine moiety.

Uniqueness

What sets 4-[(4-phenylpiperazin-1-yl)methyl]-N-pyridin-3-ylbenzamide apart is its combination of a piperazine ring with both phenyl and pyridine substituents. This unique structure contributes to its diverse range of applications and its potential as a lead compound in drug development.